Cas no 135755-90-7 (Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl),tetrahydrate (9CI))

• Product Name: Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl),tetrahydrate (9CI)
• CAS No: 135755-90-7
• MF: C₃₈H₅₆N₈O₁₂
• MW: 816.897649765015
• CID: 155716
• PubChem ID: 3083244
• Update Time: 2025-04-19

Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl),tetrahydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl),tetrahydrate (9CI)
• (2S)-1-[2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[2-[(2S)-2-aminopropanoyl]iminoacetyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]amino]propanoyl]amino]acetyl]-N-[(2S)-1-oxo-3-phenylpropan-2-yl]pyrrolidine-2
• Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl),tetrahydr...
• cyclo-bis(alanyl-glycyl-prolyl-phenylalanyl)
• 1-{(2E)-2-[(E)-L-alanylimino]acetyl}-L-prolyl-L-phenylalanyl-L-alanylglycyl-N-[(1S)-1-benzyl-2-oxoethyl]-L-prolinamide tetrahydrate
• Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl), tetrahydrate
• Cyclo-bis(ala-gly-pro-phe)
• 135755-90-7
• (2S)-1-[2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[2-[(2S)-2-aminopropanoyl]iminoacetyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]amino]propanoyl]amino]acetyl]-N-[(2S)-1-oxo-3-phenylpropan-2-yl]pyrrolidine-2-carboxamide;tetrahydrate

• Inchi： 1S/C38H48N8O8.4H2O/c1-24(39)34(50)40-21-32(48)46-18-10-16-31(46)38(54)44-29(20-27-13-7-4-8-14-27)36(52)42-25(2)35(51)41-22-33(49)45-17-9-15-30(45)37(53)43-28(23-47)19-26-11-5-3-6-12-26;;;;/h3-8,11-14,21,23-25,28-31H,9-10,15-20,22,39H2,1-2H3,(H,41,51)(H,42,52)(H,43,53)(H,44,54);4*1H2/b40-21+;;;;/t24-,25-,28-,29-,30-,31-;;;;/m0..../s1
• InChI Key： NHGVYIVYSYOWIV-LVGNPMNDSA-N
• SMILES： O=C([C@@H]1CCCN1C(CNC([C@H](C)NC([C@H](CC1C=CC=CC=1)NC([C@@H]1CCCN1C(/C=N/C([C@H](C)N)=O)=O)=O)=O)=O)=O)N[C@H](C=O)CC1C=CC=CC=1.O.O.O.O

Computed Properties

• Exact Mass: 816.40208
• Monoisotopic Mass: 816.40176925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 58
• Rotatable Bond Count: 16
• Complexity: 1390
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234Ų

Experimental Properties

• PSA: 355.54